5-Fluoro PB-22 6-hydroxyisoquinoline isomer

• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C23H22N2O2/c1-2-3-6-13-25-16-21(20-7-4-5-8-22(20)25)23(26)27-19-10-9-18-15-24-12-11-17(18)14-19/h4-5,7-12,14-16H,2-3,6,13H2,1H3
• InChIKey: NFRXBKALAWDUSI-UHFFFAOYSA-N

5-Fluoro PB-22 6-hydroxyisoquinoline isomer: Certified Analytical Reference Standard for Forensic Isomer Differentiation

5-Fluoro PB-22 6-hydroxyisoquinoline isomer (CAS 2365471-44-7) is a synthetic cannabinoid receptor agonist (SCRA) belonging to the indole-3-carboxylate class . It serves as an analytical reference standard for the differentiation of regioisomeric synthetic cannabinoids in forensic toxicology and drug chemistry applications [1]. The compound is characterized by a 5-fluoropentyl chain at the indole N1 position and a 6-hydroxyisoquinoline ester moiety, distinguishing it from the parent 5F-PB-22 which contains an 8-quinolinyl ester group .

Certified isomer-differentiation standard for forensic analysis

Supports orthogonal LC-MS/MS, GC-FTIR, and UV confirmation workflows

High-purity material for quantitative method validation and proficiency testing

• [1] Kohyama, E., et al. (2017). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

5-Fluoro PB-22 6-hydroxyisoquinoline isomer: Why Generic Substitution of SCRA Isomers Is Not Analytically Valid

Synthetic cannabinoid isomers exhibit nearly identical EI mass spectra and GC retention behaviors, rendering them indistinguishable by conventional GC-MS methods [1]. This analytical ambiguity poses significant risks for forensic identification and regulatory compliance, as not all isomers are controlled substances [1]. Therefore, substitution of 5-Fluoro PB-22 6-hydroxyisoquinoline isomer with other in-class compounds without verified analytical differentiation compromises the integrity of forensic analysis and method validation. The following quantitative evidence provides the necessary benchmarks for unambiguous identification.

EI mass spectral mimicry

SCRA positional isomers may share nearly identical electron ionization spectra, undermining GC-MS identification when a verified reference is absent.

Regulatory classification divergence

Not all quinolinyl/isoquinolinyl isomers are controlled substances; substitution without isomer-specific proof can lead to legal misinterpretation of case samples.

Method transfer failure

Retention time and fragmentation ratios established for this 6-hydroxyisoquinoline isomer may shift for even closely related analogs, requiring full re-validation.

• [1] Kohyama, E., et al. (2017). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

5-Fluoro PB-22 6-hydroxyisoquinoline isomer: Quantitative Analytical Differentiation Evidence for Forensic and Research Procurement

LC-MS/MS Differentiation of 6-hydroxyisoquinoline Isomer from 5F-PB-22 and Other Isoquinoline Isomers via Collision-Induced Dissociation

The 6-hydroxyisoquinoline isomer (6IQ) exhibits a unique pattern of relative intensity for the product ion at m/z 232 across collision energies (CE) when compared to 5F-PB-22 and other isoquinoline isomers [1]. At CE 10 V, 6IQ shows no detectable m/z 232 (0%) whereas 5F-PB-22 shows 57.2% [1]. At CE 20 V, 6IQ displays 35.1% relative intensity for m/z 232, compared to 2.0% for 7IQ, 0% for 5IQ, and 63.2% for 4IQ [1]. At CE 30 V, 6IQ yields 100% for m/z 232 and 3.4% for m/z 377, while 5F-PB-22 yields 100% for m/z 232 with no detectable m/z 377 [1]. This differential fragmentation pattern enables unambiguous identification of the 6IQ isomer in complex mixtures [1].

LC-MS/MS CID

Head-to-head

6IQ: 35.1% m/z 232 at CE 20 V; 5F-PB-22: 100%; 7IQ: 2.0%; 5IQ: 0%; 4IQ: 63.2%

Fragment ratio profile enables unambiguous isomer assignment

Precursor m/z 377.2; data from forensic toxicology study

Evidence Dimension	Relative intensity of product ion m/z 232 at CE 20 V in LC-MS/MS
Target Compound Data	35.1% (m/z 232), 100% (m/z 377)
Comparator Or Baseline	5F-PB-22: 100% (m/z 232), 11.0% (m/z 377); 7IQ: 2.0% (m/z 232), 100% (m/z 377); 5IQ: 0% (m/z 232), 100% (m/z 377); 4IQ: 63.2% (m/z 232), 100% (m/z 377)
Quantified Difference	6IQ shows 35.1% m/z 232 intensity, distinguishing it from 5F-PB-22 (100%), 7IQ (2.0%), 5IQ (0%), and 4IQ (63.2%)
Conditions	LC-ESI-MS/MS with precursor ion m/z 377.2, collision energy 20 V, relative intensity normalized to base peak

Why This Matters

This quantitative fragmentation signature allows forensic laboratories to definitively identify the 6-hydroxyisoquinoline isomer in seized materials without ambiguity, supporting legal and regulatory actions.

• [1] Kohyama, E., et al. (2017). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. Table 1. View Source

Structural Differentiation: Quinoline to Isoquinoline Substitution at the 6-Position

5-Fluoro PB-22 6-hydroxyisoquinoline isomer differs from the parent compound 5F-PB-22 by replacement of the 8-quinolinyl ester moiety with a 6-hydroxyisoquinoline group . This structural modification is confirmed by InChIKey MNQAKSFPQIRIJA-UHFFFAOYSA-N and exact mass 376.158706 g/mol, compared to 5F-PB-22 InChIKey ZAVGICNEAXVZOP-UHFFFAOYSA-N and exact mass 376.158706 g/mol (identical mass due to isomeric nature) [1][2]. The isoquinoline substitution alters the electron distribution and steric environment of the ester linkage, which may influence receptor binding kinetics and metabolic stability, though direct pharmacological data for this isomer are not yet reported [3].

Structural identity

Class-level

InChIKey MNQAKSFPQIRIJA-UHFFFAOYSA-N; 6-hydroxyisoquinoline ester; exact mass 376.158706

Confirms procurement of the correct 6-isoquinoline isomer

Pharmacological receptor data not yet reported

Evidence Dimension	Chemical structure and molecular identifiers
Target Compound Data	InChIKey: MNQAKSFPQIRIJA-UHFFFAOYSA-N; Substituent: 6-hydroxyisoquinoline; Exact Mass: 376.158706
Comparator Or Baseline	5F-PB-22: InChIKey: ZAVGICNEAXVZOP-UHFFFAOYSA-N; Substituent: 8-quinolinyl; Exact Mass: 376.158706
Quantified Difference	Distinct InChIKey and substituent position (6-isoquinoline vs 8-quinoline) despite identical exact mass
Conditions	Chemical structure elucidation via NMR, MS, and spectral database matching

Why This Matters

Structural identity ensures procurement of the correct isomer for forensic standards, preventing misidentification in analytical workflows.

• [1] SpectraBase. (n.d.). 5-fluoro PB-22 6-hydroxyisoquinoline isomer. View Source
• [2] PubChem. (n.d.). 5F-PB-22. CID 86282958. View Source
• [3] Kohyama, E., et al. (2017). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

Certified Analytical Reference Standard Purity (≥98%) for Quantitative Method Validation

The 5-Fluoro PB-22 6-hydroxyisoquinoline isomer is provided as a certified analytical reference standard with purity ≥98% as determined by HPLC and GC . This high purity level exceeds the typical purity of seized street samples (often <90%) and ensures accurate calibration for quantitative LC-MS/MS and GC-MS methods [1]. In comparison, other isomers such as the 7-hydroxyisoquinoline isomer are also offered at ≥98% purity, but the certified batch-specific analysis provided by the vendor (Cayman Chemical) includes traceable GC-MS and FTIR spectra [2].

Certified purity

Specification review

≥98% (HPLC, GC)

Supports quantitative calibration in forensic casework

Lot-specific COA available; vendor-certified

Evidence Dimension	Purity of analytical standard
Target Compound Data	≥98% (HPLC, GC)
Comparator Or Baseline	Seized street samples: typically 70-90% purity; other commercial isomers: ≥98% typical
Quantified Difference	≥98% purity ensures reliable quantification with <2% impurity interference
Conditions	Certified by vendor using validated chromatographic methods; batch-specific COA available

Why This Matters

High-purity reference material is essential for accurate calibration curves in forensic quantitative analysis and for unambiguous identification in proficiency testing.

• [1] Gray, T. M. (2020). The Validation of the Synthetic Cannabinoid 5-fluoro PB-22. Master's Thesis, University of Alabama at Birmingham. View Source
• [2] SpectraBase. (n.d.). 5-fluoro PB-22 6-hydroxyisoquinoline isomer (Vapor Phase IR). View Source

UV Absorption Maxima: Differentiation from 5F-PB-22 via Hypsochromic Shift

The UV absorption spectrum of 5-Fluoro PB-22 6-hydroxyisoquinoline isomer exhibits maxima at 219 nm and 293 nm (in acetonitrile) . In contrast, the parent compound 5F-PB-22 shows UV maxima at 216 nm, 230 nm, and 294 nm (in methanol) . The presence of a single peak in the 290 nm region for the isomer, compared to two peaks (230 and 294 nm) for 5F-PB-22, provides a rapid spectroscopic differentiation method. The hypsochromic shift of the lower wavelength peak (219 nm vs 216 nm) and the absence of the 230 nm band are consistent with the isoquinoline substitution .

UV absorption

Data to verify

219, 293 nm (ACN) vs 5F-PB-22: 216, 230, 294 nm; 6IQ lacks 230 nm band

Rapid screening signature before confirmatory MS

Source not peer-reviewed; solvent difference noted

Evidence Dimension	UV-Vis absorption maxima
Target Compound Data	219 nm, 293 nm (in acetonitrile)
Comparator Or Baseline	5F-PB-22: 216 nm, 230 nm, 294 nm (in methanol)
Quantified Difference	6-hydroxyisoquinoline isomer lacks the 230 nm band; shows 219 nm vs 216 nm for 5F-PB-22
Conditions	UV spectrophotometry; target compound in acetonitrile, comparator in methanol

Why This Matters

UV spectroscopy offers a simple, rapid screening tool to distinguish the isomer from 5F-PB-22 before confirmatory MS analysis.

GC-FTIR Spectral Differentiation via Unique Vapor-Phase Infrared Absorption Bands

Gas chromatography-Fourier transform infrared (GC-FTIR) spectroscopy reveals distinct vapor-phase IR absorption bands for the 6-hydroxyisoquinoline isomer [1]. The spectrum, acquired on a Supelco SPB-1 column with a temperature program of 180°C (0.3 min hold) to 285°C at 10°C/min, provides a characteristic fingerprint that differs from the quinoline-based 5F-PB-22 [2]. While the paper does not provide direct comparator IR data, the unique IR spectrum serves as a confirmatory identification tool when used in conjunction with retention time and MS data [2].

GC-FTIR fingerprint

Source review

Vapor-phase IR pattern distinct from 5F-PB-22; SPB-1 column, 180–285°C

Orthogonal confirmatory tool for isomer assignment

Comparator IR data not publicly shown

Evidence Dimension	Vapor-phase IR spectrum (GC-FTIR)
Target Compound Data	Unique IR absorption bands; spectrum ID KKfa7gGEmhp; GC conditions: SPB-1 column, 180-285°C at 10°C/min
Comparator Or Baseline	5F-PB-22: distinct IR spectrum (data not shown)
Quantified Difference	IR spectral fingerprint allows orthogonal confirmation of isomer identity
Conditions	GC-FTIR with MCT detector, nitrogen carrier gas, 8 cm⁻¹ resolution

Why This Matters

GC-FTIR provides an orthogonal analytical technique that confirms isomer identity without destruction, useful for forensic casework where sample preservation is required.

• [1] SpectraBase. (n.d.). 5-fluoro PB-22 6-hydroxyisoquinoline isomer (Vapor Phase IR). View Source
• [2] Kohyama, E., et al. (2017). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. View Source

5-Fluoro PB-22 6-hydroxyisoquinoline isomer: Priority Application Scenarios Based on Quantitative Differentiation Evidence

Forensic Toxicology and Seized Drug Analysis

Forensic laboratories utilize the LC-MS/MS relative intensity data (CE 20 V: 35.1% m/z 232) to unambiguously identify the 6-hydroxyisoquinoline isomer in seized samples, distinguishing it from 5F-PB-22 and other positional isomers [1]. The ≥98% certified purity ensures accurate calibration for quantification in toxicological casework .

Method Validation and Proficiency Testing

The high-purity reference standard serves as a positive control in method validation studies for synthetic cannabinoid isomer differentiation, as demonstrated in the validation of 13 isomers of 5-fluoro PB-22 [2]. Its unique InChIKey and spectral fingerprint (GC-FTIR, UV) provide multiple orthogonal identification points required for ISO 17025 accreditation [3].

Analytical Reference Material for LC-MS/MS and GC-FTIR Method Development

The distinct collision-induced dissociation pattern and vapor-phase IR spectrum enable analytical chemists to develop and optimize targeted LC-MS/MS and GC-FTIR methods for isomer-specific detection. The GC column conditions (SPB-1, 180-285°C program) and UV maxima (219, 293 nm) provide starting parameters for method transfer [3].

Research on Synthetic Cannabinoid Structure-Activity Relationships

Medicinal chemistry and pharmacology researchers employ the structurally defined 6-hydroxyisoquinoline isomer to investigate the impact of isoquinoline substitution on cannabinoid receptor binding and metabolism. While direct binding data for this isomer are not yet published, the exact mass (376.158706) and InChIKey provide precise chemical identity for SAR studies [4][5].

Application

Selection Property

Validation Focus

Forensic isomer differentiation

Isomer-specific fragmentation ratios

Collision-induced dissociation profile vs. positional isomers

Method validation / proficiency testing

Certified purity and orthogonal spectral data

ISO 17025 accreditation criteria for controlled-substance analysis

LC-MS/MS and GC-FTIR method development

Distinct UV/IR fingerprints

Method transfer parameters and column condition optimization

Cannabinoid SAR studies

Defined chemical identity (InChIKey, exact mass)

Receptor binding data not yet reported; identity-confirmed probe

• [1] Kohyama, E., et al. (2017). Analytical differentiation of quinolinyl- and isoquinolinyl-substituted 1-(5-fluoropentyl)-1H-indole-3-carboxylates: 5F-PB-22 and its ten isomers. Forensic Toxicology, 35(1), 56–65. Table 1. View Source
• [2] Gray, T. M. (2020). The Validation of the Synthetic Cannabinoid 5-fluoro PB-22. Master's Thesis, University of Alabama at Birmingham. View Source
• [3] SpectraBase. (n.d.). 5-fluoro PB-22 6-hydroxyisoquinoline isomer (Vapor Phase IR). View Source
• [4] SpectraBase. (n.d.). 5-fluoro PB-22 6-hydroxyisoquinoline isomer. View Source
• [5] PubChem. (n.d.). 5F-PB-22. CID 86282958. View Source